Cas no 1424625-84-2 (3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide)

• Product Name: 3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
• CAS No: 1424625-84-2
• MF: C₁₉H₂₂ClN₃O₂
• MW: 359.849883556366
• CID: 6089019
• PubChem ID: 75362922
• Update Time: 2025-07-15

3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-Chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-pyrrolidin-1-ylethyl]prop-2-enamide
• 1424625-84-2
• Z1461796293
• 3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide
• EN300-26610251

• Inchi： 1S/C19H22ClN3O2/c1-14-4-6-17(25-14)16(23-10-2-3-11-23)13-22-19(24)7-5-15-8-9-21-18(20)12-15/h4-9,12,16H,2-3,10-11,13H2,1H3,(H,22,24)/b7-5+
• InChI Key： QXCHQJIEYPLQPS-FNORWQNLSA-N
• SMILES： ClC1C=C(C=CN=1)/C=C/C(NCC(C1=CC=C(C)O1)N1CCCC1)=O

Computed Properties

• Exact Mass: 359.1400546g/mol
• Monoisotopic Mass: 359.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide

Introduction to 3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide (CAS No. 1424625-84-2)

3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1424625-84-2, represents a novel chemical entity with a complex molecular structure that suggests potential applications in the treatment of various diseases. The molecular framework of this compound incorporates multiple functional groups, including a chloropyridine moiety, a methylfuran ring, and a pyrrolidine side chain, which collectively contribute to its unique chemical properties and biological activities.

The significance of this compound lies in its potential pharmacological effects. The presence of the chloropyridine group is particularly noteworthy, as pyridine derivatives are well-documented for their role in medicinal chemistry. Specifically, the 4-substituted pyridine ring is often associated with biological activity, making it a key target for drug design. In contrast, the methylfuran moiety introduces an additional layer of complexity, which may enhance the compound's binding affinity to biological targets. Furthermore, the pyrrolidine side chain is known to contribute to the solubility and bioavailability of pharmaceutical compounds, thereby improving their overall efficacy.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological pathways. The structural features of 3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide make it a promising candidate for such applications. For instance, studies have suggested that compounds containing the chloropyridine scaffold may exhibit neuroprotective properties, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the methylfuran ring may interact with specific enzymes or receptors involved in neurotransmitter synthesis and release, potentially offering therapeutic benefits for conditions like depression and anxiety.

The compound's molecular design also suggests potential applications in oncology. The combination of the chloropyridine, methylfuran, and pyrrolidine moieties could confer selective toxicity towards cancer cells while minimizing side effects on healthy tissues. This concept aligns with the current trend in oncology research towards developing targeted therapies that exploit unique structural features of cancer cells. Preliminary studies have indicated that similar compounds may inhibit key signaling pathways involved in tumor growth and metastasis, making them attractive candidates for further investigation.

The synthesis of 3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide presents both challenges and opportunities for synthetic chemists. The complexity of its molecular structure requires careful planning and execution to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the various functional groups present in this compound.

The pharmacokinetic properties of this compound are also of great interest. The presence of the methylfuran moiety may enhance its lipophilicity, which could improve its ability to cross biological membranes. On the other hand, the pyrrolidine side chain may contribute to its solubility in water, which is crucial for oral bioavailability. Understanding these properties is essential for optimizing drug delivery systems and maximizing therapeutic efficacy. Computational modeling and experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating the compound's structure-function relationships.

In conclusion, 3-(2-chloropyridin-4-yl)-N-[2-(5-methylfuran-2-yl)-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide (CAS No. 1424625-84-2) is a promising pharmaceutical candidate with a complex molecular structure that suggests potential applications in treating neurological and oncological disorders. Its unique combination of functional groups, including the chloropyridine, methylfuran, and pyrrolidine strong>